Cas no 94632-81-2 (Pentacosyl hexadecanoate)

• Product Name: Pentacosyl hexadecanoate
• CAS No: 94632-81-2
• MF: C₄₁H₈₂O₂
• MW: 607.088593959808
• CID: 2356465
• PubChem ID: 71330492
• Update Time: 2025-04-21

Pentacosyl hexadecanoate Chemical and Physical Properties

Names and Identifiers

• pentacosyl hexadecanoate
• 94632-81-2
• DTXSID20759184
• Pentacosyl hexadecanoate

• Inchi： 1S/C41H82O2/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-25-26-28-30-32-34-36-38-40-43-41(42)39-37-35-33-31-29-27-16-14-12-10-8-6-4-2/h3-40H2,1-2H3
• InChI Key： KKVMYOMOYHSZLH-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 606.63148185Da
• Monoisotopic Mass: 606.63148185Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 43
• Rotatable Bond Count: 39
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 26.3Ų